Cas no 1703-43-1 (Methanone,[3-(dimethylamino)phenyl]-1-pyrrolidinyl-)

• Product Name: Methanone,[3-(dimethylamino)phenyl]-1-pyrrolidinyl-
• CAS No: 1703-43-1
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 142061
• PubChem ID: 121173
• Update Time: 2025-04-19

Methanone,[3-(dimethylamino)phenyl]-1-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[3-(dimethylamino)phenyl]-1-pyrrolidinyl-
• Z31480439
• LG 50,052
• Pyrrolidine, 1-(m-(dimethylamino)benzoyl)-
• DTXSID30937754
• 1-(m-(Dimetilamino)benzoil)-pirrolidina
• [3-(dimethylamino)phenyl](pyrrolidin-1-yl)methanone
• AKOS008928266
• 1-(m-(Dimethylamino)benzoyl)pyrrolidine
• 1703-43-1
• 1-(m-(Dimetilamino)benzoil)-pirrolidina [Italian]
• [3-(dimethylamino)phenyl]-pyrrolidin-1-ylmethanone
• BRN 1345223
• N,N-dimethyl-3-(pyrrolidine-1-carbonyl)aniline

• Inchi： 1S/C13H18N2O/c1-14(2)12-7-5-6-11(10-12)13(16)15-8-3-4-9-15/h5-7,10H,3-4,8-9H2,1-2H3
• InChI Key： OBJOHJCEZDFDKC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N(C)C)N1CCCC1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55